Cas no 142796-21-2 (Isosilybin A)

Isosilybin A is a flavonolignan compound derived from milk thistle (Silybum marianum), known for its hepatoprotective and antioxidant properties. As a stereoisomer of silybin, it exhibits enhanced bioavailability and selective biological activity compared to other silymarin constituents. Research indicates its potential in modulating oxidative stress, inflammation, and cellular signaling pathways, particularly in liver-related applications. Isosilybin A demonstrates superior free radical scavenging capacity and may inhibit lipid peroxidation more effectively than related compounds. Its distinct molecular configuration contributes to improved metabolic stability and targeted interactions with biological systems, making it valuable for pharmacological and nutraceutical research focused on liver health and oxidative damage mitigation.

Isosilybin A structure

Product Name:Isosilybin A

CAS No:142796-21-2

MF:C₂₅H₂₂O₁₀

MW:482.436188220978

CID:2075505

PubChem ID:11059920

Update Time:2025-05-22

Isosilybin A Chemical and Physical Properties

Names and Identifiers

- Silybin
- (2R,3R)-3,5,7-trihydroxy-2-[(2R,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydrochromen-4-one
- ISOSILYBIN A
- (2R,3R)-3,5,7-Trihydroxy-2-[(2R,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydrobenzo[1,4]dioxin-6-yl]-4-chromanone
- (2R,3R)-2-[(2R,3R)-2,3-Dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one
- Isosilibinin A
- DTXSID20453675
- HHN3Q9H3DK
- ISOSILYBIN A (CONSTITUENT OF MILK THISTLE) [DSC]
- 4H-1-Benzopyran-4-one, 2-((2R,3R)-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-1,4-benzodioxin-6-yl)-2,3-dihydro-3,5,7-trihydroxy-, (2R,3R)-
- HY-N7043
- (2R,3R)-3,5,7-trihydroxy-2-[(2R,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydro-4H-1-benzopyran-4-one
- ISOSILYBIN A [MI]
- 1ST166036
- (+)-isosilybin A
- (2R,3R)-3,5,7-trihydroxy-2-[(2R,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]-2,3-dihydro-4H-chromen-4-one
- E88732
- CS-0101837
- UNII-HHN3Q9H3DK
- Iso-silybin A
- 142796-21-2
- SCHEMBL20152105
- Isosilybin A + B
- (2R,3R)-3,5,7-Trihydroxy-2-((2R,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)chroman-4-one
- 7-(4-bromobenzoyl)isosilybin A
- Q27279939
- CHEBI:205528
- CHEMBL592676
- BDBM50526629
- AKOS040760487
- ISOSILYBIN A (CONSTITUENT OF MILK THISTLE)
- Silybin B2
- MS-28966
- DA-64572
- Isosilybin A (Standard)
- 4H-1-Benzopyran-4-one, 2-[(2R,3R)-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-1,4-benzodioxin-6-yl]-2,3-dihydro-3,5, 7-trihydroxy-;4H-1-Benzopyran-4-one 2-[(2R3R)-2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-1,4-benzodiox
- HY-N7043R
- XI181096
- Isosilybin A
- Inchi： 1S/C25H22O10/c1-32-17-6-11(2-4-14(17)28)24-20(10-26)33-18-7-12(3-5-16(18)34-24)25-23(31)22(30)21-15(29)8-13(27)9-19(21)35-25/h2-9,20,23-29,31H,10H2,1H3/t20-,23+,24-,25-/m1/s1
- InChI Key： FDQAOULAVFHKBX-HKTJVKLFSA-N
- SMILES： O1C2C=C(C=CC=2O[C@H](C2C=CC(=C(C=2)OC)O)[C@H]1CO)[C@@H]1[C@H](C(C2C(=CC(=CC=2O1)O)O)=O)O

Computed Properties

Exact Mass: 482.12129689g/mol
Monoisotopic Mass: 482.12129689g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 35
Rotatable Bond Count: 4
Complexity: 750
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 155Å²

Experimental Properties

Color/Form: Powder
Density: 1.527±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 201-203 ºC (methanol water )
Solubility: Insuluble (1.1E-3 g/L) (25 ºC),

Isosilybin A Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

Isosilybin A Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N7043-10mM*1mLinDMSO	Isosilybin A	142796-21-2	99.51%	10mM*1mLinDMSO	￥3715	2023-07-26
MedChemExpress	HY-N7043-1mg	Isosilybin A	142796-21-2	99.63%	1mg	￥2000	2024-07-21
MedChemExpress	HY-N7043-5mg	Isosilybin A	142796-21-2	99.63%	5mg	￥3500	2024-07-21
ChemFaces	CFN91070-5mg	Isosilybin A	142796-21-2	>=98%	5mg	$218	2023-09-19
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1804-1 mL * 10 mM (in DMSO)	Isosilybin A	142796-21-2	98.00%	1 mL * 10 mM (in DMSO)	￥3312.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1804-1 mg	Isosilybin A	142796-21-2	98.00%	1mg	￥1835.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1804-5 mg	Isosilybin A	142796-21-2	98.00%	5mg	￥3185.00	2022-04-26
ChemScence	CS-0101837-1mg	Isosilybin A	142796-21-2	≥99.0%	1mg	$100.0	2022-04-27
ChemScence	CS-0101837-5mg	Isosilybin A	142796-21-2	≥99.0%	5mg	$250.0	2022-04-27
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce56928-1mg	Isosilybin A	142796-21-2	98%	1mg	￥1798.00	2023-09-07

Isosilybin A Production Method

Production Method 1

65666-07-1

142796-21-2

480-18-2

33889-69-9

22888-70-6

142796-22-3

1220986-69-5

29782-68-1

1516881-20-1

1516881-22-3

142797-34-0

Reaction Conditions

1.1C:1435939-45-9, S:Me2CO, 24 h, 45°C

Reference

: Preparative method for isosilybin isolation based on enzymatic kinetic resolution of silymarin mixture

By Gazak, Radek et al, Process Biochemistry (Oxford, 2013, 48(1), 184-189